N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C14H18N4O2/c1-10-6-4-5-7-11(10)13(20-3)8-15-14(19)12-9-18(2)17-16-12/h4-7,9,13H,8H2,1-3H3,(H,15,19)
• InChI Key: KXTFNHFHGTWHHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=CN(N=N2)C)OC
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide, also known as MET, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-methoxy-2-(o-tolyl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is involved in various synthetic and chemical studies. For instance, Lin and Liu (1984) demonstrated the synthesis of triazole carboxamides through coupling and amination processes, showcasing the versatility of triazole derivatives in chemical synthesis (T. Lin & Mao Liu, 1984). Similarly, Fandaklı et al. (2012) explored the reduction and Mannich reaction of triazole derivatives, highlighting their potential in creating compounds with antimicrobial properties (Seda Fandaklı et al., 2012). These studies underline the chemical reactivity and utility of triazole compounds in developing new molecules with desired properties.

Photophysical and Fluorescent Properties

The study by Padalkar et al. (2015) on N-2-Aryl-1,2,3-Triazoles introduces a class of blue-emitting fluorophores synthesized from triazole derivatives, indicating their potential use in fluorescent materials and organic electronics (Vikas Padalkar et al., 2015). This research suggests that triazole derivatives can be engineered to exhibit specific photophysical properties, making them valuable in the development of new materials for optical applications.